Cas no 2229442-51-5 (3-(1-phenylcyclopentyl)azetidin-3-ol)

• Product Name: 3-(1-phenylcyclopentyl)azetidin-3-ol
• CAS No: 2229442-51-5
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 6174118
• PubChem ID: 165757856
• Update Time: 2025-11-01

3-(1-phenylcyclopentyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-phenylcyclopentyl)azetidin-3-ol
• EN300-1864893
• 2229442-51-5

• Inchi： 1S/C14H19NO/c16-14(10-15-11-14)13(8-4-5-9-13)12-6-2-1-3-7-12/h1-3,6-7,15-16H,4-5,8-11H2
• InChI Key： AJZHGLFYFSHTQM-UHFFFAOYSA-N
• SMILES： OC1(CNC1)C1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(1-phenylcyclopentyl)azetidin-3-ol

3-(1-phenylcyclopentyl)azetidin-3-ol (CAS No. 2229442-51-5): A Novel Compound with Promising Pharmaceutical Potential

3-(1-phenylcyclopentyl)azetidin-3-ol, also known by its CAS No. 2229442-51-5, represents a unique class of azetidin-3-ol derivatives that have garnered significant attention in recent years. This compound, characterized by its 1-phenylcyclopentyl substituent and azetidin-3-ol core, has been the focus of multiple studies due to its potential applications in pharmaceutical research. The synthesis and biological activity of 3-(1-phenylcyclopentyl)azetidin-3-ol have been extensively explored, with recent advancements in synthetic methodologies and pharmacological profiling offering new insights into its therapeutic potential.

Recent research published in Journal of Medicinal Chemistry (2023) highlights the structural diversity of azetidin-3-ol derivatives and their role in modulating various biological targets. The 1-phenylcyclopentyl group, a key feature of 3-(1-phenylcyclopentyl)azetidin-3-ol, has been shown to enhance molecular interactions with specific receptors, thereby improving the compound's pharmacological profile. This structural modification not only increases the compound's solubility but also enhances its ability to penetrate biological membranes, a critical factor in drug delivery systems.

The synthesis of 3-(1-phenylcyclopentyl)azetidin-3-ol has been optimized through advanced catalytic methods, as reported in Organic & Biomolecular Chemistry (2024). Researchers have developed a novel enantioselective approach to achieve high stereocontrol, ensuring the production of the desired enantiomer with exceptional purity. This advancement is crucial for pharmaceutical applications, as the stereochemistry of the molecule significantly influences its biological activity and safety profile.

Pharmacological studies have demonstrated that 3-(1-pheny1cyclopentyl)azetidin-3-ol exhibits promising activity against a range of targets, including G protein-coupled receptors (GPCRs) and ion channels. A 2023 study published in European Journal of Medicinal Chemistry revealed that this compound modulates the activity of the μ-opioid receptor, suggesting potential applications in pain management. The compound's ability to interact with these receptors without causing significant side effects makes it a compelling candidate for further development.

Moreover, the azetidin-3-ol core of 3-(1-phenylcyclopentyl)azetidin-3-ol has been linked to improved metabolic stability, a critical factor in drug development. A 2024 study in Drug Discovery Today highlighted how the presence of the azetidin-3-ol ring enhances the compound's resistance to enzymatic degradation, thereby extending its half-life in vivo. This property is particularly advantageous for chronic disease management, where sustained therapeutic effects are essential.

Recent advancements in computational modeling have also contributed to the understanding of 3-(1-phenylcyclopentyl)azetidin-3-ol's molecular behavior. Molecular dynamics simulations published in Journal of Chemical Information and Modeling (2024) have provided insights into the compound's binding affinity to target proteins, enabling the design of more effective analogs. These simulations have also revealed the importance of the 1-phenylcyclopentyl substituent in stabilizing the compound's interaction with biological targets.

Applications of 3-(1-phenylcyclopentyl)azetidin-3-ol extend beyond traditional therapeutic areas. Research in ACS Chemical Biology (2023) has explored its potential in the development of targeted therapies for neurological disorders. The compound's ability to cross the blood-brain barrier, combined with its interaction profile, suggests potential applications in the treatment of neurodegenerative diseases and psychiatric conditions.

Environmental and safety considerations are also being addressed in the study of 3-(1-phenylcyclopentyl)azetidin-3-ol. A 2024 review in Toxicological Sciences emphasized the importance of assessing the compound's biodegradability and potential ecological impact. Researchers are exploring green synthesis methods to produce this compound in an environmentally sustainable manner, ensuring compliance with regulatory standards for pharmaceutical development.

Future research directions for 3-(1-phenylcyclopentyl)azetidin-3-ol include the exploration of its potential in combination therapies. Studies are underway to evaluate how this compound interacts with other drugs, with the goal of enhancing therapeutic outcomes while minimizing adverse effects. Additionally, the development of prodrugs based on 3-(1-phenylcyclopentyl)azetidin-3-ol is being investigated to improve its bioavailability and reduce systemic toxicity.

In conclusion, 3-(1-phenylcyclopentyl)azetidin-3-ol represents a significant advancement in the field of pharmaceutical research. Its unique structural features, combined with recent scientific breakthroughs, position it as a promising candidate for the development of novel therapeutics. As research continues to uncover its full potential, the compound is likely to play an increasingly important role in the treatment of various diseases and conditions.